Ethyl 2-(4-Hydroxyphenyl)-4-methylthiazole-5-carboxylate Hydrochloride
Overview
Description
Ethyl 2-(4-Hydroxyphenyl)-4-methylthiazole-5-carboxylate Hydrochloride, or EHMTCH, is a chemical compound used in a variety of scientific research applications. It is a derivative of thiazole and has been used as a building block in organic synthesis, as a reagent for the synthesis of various compounds, and as a tool for biological and biochemical research.
Scientific Research Applications
EHMTCH has a wide range of applications in scientific research. It has been used as a tool for studying the structure and function of proteins, for the synthesis of various organic compounds, and for the synthesis of pharmaceuticals. It has also been used as a substrate for enzyme assays, as a reagent for the synthesis of peptides, and as a tool for studying the biochemistry of various biological processes.
Mechanism of Action
EHMTCH is a thiazole derivative, which means it can act as an inhibitor of enzymes. The exact mechanism of action of EHMTCH is not fully understood, but it is thought to interact with the active site of enzymes, blocking their activity. It is also believed to interact with other molecules in the cell, such as proteins and lipids, and to affect their function.
Biochemical and Physiological Effects
EHMTCH has been studied for its effects on biochemical and physiological processes. Studies have shown that it can inhibit enzymes involved in various metabolic pathways, such as the citric acid cycle. It has also been shown to affect the activity of certain hormones, such as insulin, and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
EHMTCH is a useful tool for biochemical and physiological research. It has several advantages, including its low cost, its availability in a wide range of concentrations, and its stability. However, there are also some limitations to its use. For example, it is not very soluble in water, and it has a short shelf life.
Future Directions
There are many potential future directions for research involving EHMTCH. It could be used to study the structure and function of proteins, to synthesize new organic compounds, and to develop new pharmaceuticals. It could also be used to study the biochemistry of various biological processes, such as the citric acid cycle, and to develop new enzyme inhibitors. Finally, it could be used to study the effects of EHMTCH on various physiological processes, such as inflammation and hormone production.
properties
IUPAC Name |
ethyl 2-(4-hydroxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3S.ClH/c1-3-17-13(16)11-8(2)14-12(18-11)9-4-6-10(15)7-5-9;/h4-7,15H,3H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNHJNGXGYJUCHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)C2=CC=C(C=C2)O)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-Hydroxyphenyl)-4-methylthiazole-5-carboxylate Hydrochloride | |
CAS RN |
399017-10-8 |
Source
|
| Record name | Ethyl 2-(4-hydroxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.271.693 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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